Cas no 65271-60-5 (1,5-Cyclohexadiene-1-carboxylic acid, 5-hydroxy-3,4-dioxo-)

• Product Name: 1,5-Cyclohexadiene-1-carboxylic acid, 5-hydroxy-3,4-dioxo-
• CAS No: 65271-60-5
• MF: C₇H₄O₅
• MW: 168.103662490845
• CID: 389202
• PubChem ID: 5478648
• Update Time: 2025-04-19

1,5-Cyclohexadiene-1-carboxylic acid, 5-hydroxy-3,4-dioxo- Chemical and Physical Properties

Names and Identifiers

• 1,5-Cyclohexadiene-1-carboxylic acid, 5-hydroxy-3,4-dioxo-
• 3-hydroxy-4,5-bis(λ¹-oxidanyl)benzoic acid
• DTXSID50420476
• 65271-60-5
• SCHEMBL16117344

• Inchi： 1S/C7H4O5/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2,8H,(H,11,12)
• InChI Key： IMQOXXXEFPRTQU-UHFFFAOYSA-N
• SMILES： OC1=C(C(=CC(C(=O)O)=C1)[O])[O] |^1:10,11|

Computed Properties

• Exact Mass: 168.00587322g/mol
• Monoisotopic Mass: 168.00587322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59.5Ų